Cas no 7137-22-6 (Benzofuran,2,3,6-trimethyl-)

• Product Name: Benzofuran,2,3,6-trimethyl-
• CAS No: 7137-22-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 563035
• PubChem ID: 3014542
• Update Time: 2025-04-19

Benzofuran,2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,2,3,6-trimethyl-
• 2,3,6-trimethyl-1-benzofuran
• 2,3,6-Trimethylbenzofuran
• 2,3,6-Trimethyl-benzo-[b]-furan
• DTXSID10221567
• SCHEMBL12489574
• Benzofuran, 2,3,6-trimethyl-
• JHWKKCNDPCOCDL-UHFFFAOYSA-N
• 7137-22-6

• Inchi： 1S/C11H12O/c1-7-4-5-10-8(2)9(3)12-11(10)6-7/h4-6H,1-3H3
• InChI Key： JHWKKCNDPCOCDL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans